Cas no 1804725-29-8 (Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate)

Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate is a fluorinated pyridine derivative with a multifunctional structure, combining a carboxylate ester, hydroxyl, fluoromethyl, and trifluoromethoxy substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve bioavailability in active compounds. The hydroxyl and ester groups offer sites for further chemical modifications, enabling tailored derivatization. Its unique substitution pattern makes it valuable for developing novel bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.
Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate structure
1804725-29-8 structure
Product Name:Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate
CAS No:1804725-29-8
MF:C9H7F4NO4
MW:269.149796724319
CID:4832959
Update Time:2025-05-24

Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate
    • Inchi: 1S/C9H7F4NO4/c1-17-8(16)5-2-6(18-9(11,12)13)4(3-10)7(15)14-5/h2H,3H2,1H3,(H,14,15)
    • InChI Key: HHYJFSCDKKUIDO-UHFFFAOYSA-N
    • SMILES: FCC1C(NC(C(=O)OC)=CC=1OC(F)(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 438
  • XLogP3: 1.3
  • Topological Polar Surface Area: 64.599

Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029094580-1g
Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate
1804725-29-8 97%
1g
$1,549.60 2022-04-01

Additional information on Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate: A Comprehensive Overview

The compound Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate, with the CAS number 1804725-29-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a fluoromethyl group, a hydroxyl group, and a trifluoromethoxy group, along with a methyl ester at the 6-position. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in this molecule enhances its lipophilicity and bioavailability, making it an attractive candidate for various therapeutic applications. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, the trifluoromethoxy group is known to confer stability against metabolic degradation, which is a critical factor in drug design.

In the agricultural sector, this compound has shown promise as a herbicide. Its ability to inhibit specific enzymatic pathways in plants without causing significant harm to non-target organisms has made it a subject of interest for sustainable pest management strategies. Field trials conducted in controlled environments have demonstrated its efficacy in controlling invasive weed species while maintaining crop health.

The synthesis of Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate involves a multi-step process that incorporates advanced organic chemistry techniques. The use of palladium-catalyzed cross-coupling reactions has been pivotal in achieving high yields and purity levels. Furthermore, the compound's stability under various environmental conditions has been thoroughly investigated, revealing its resistance to photodegradation and thermal decomposition.

From a materials science perspective, this compound has been explored as a precursor for the development of advanced polymers and coatings. Its ability to form stable bonds with other monomers makes it suitable for applications requiring high durability and resistance to harsh conditions. Recent breakthroughs in polymer chemistry have leveraged this property to create novel materials with enhanced mechanical and thermal properties.

In terms of environmental impact, studies have been conducted to assess the biodegradability and ecological footprint of this compound. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This characteristic aligns with global efforts to develop eco-friendly chemical products.

The structural versatility of Methyl 3-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate opens up avenues for further research and innovation across multiple disciplines. Its potential as a building block for more complex molecules is particularly intriguing, offering opportunities for drug delivery systems and nanotechnology applications.

In conclusion, this compound represents a significant advancement in modern chemistry, with its unique properties and diverse applications making it a valuable asset in various industries. As research continues to uncover new possibilities, it is poised to play an increasingly important role in addressing contemporary challenges in health, agriculture, and materials science.

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